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Compound of Interest

Compound Name: L-Phenylalanine-15N

Cat. No.: B555820

This guide provides comprehensive safety protocols and logistical procedures for researchers,
scientists, and drug development professionals handling L-Phenylalanine-15N. The following
information is designed to ensure the safe handling, storage, and disposal of this compound,
fostering a secure laboratory environment.

L-Phenylalanine-15N is a stable, non-radioactive isotopically labeled amino acid.[1][2] Unlike
its radiolabeled counterparts, it does not pose a radiation risk.[1][2] Therefore, the primary
safety considerations are related to its chemical properties as a fine powder.

Quantitative Data Summary

The following table summarizes the key quantitative data for L-Phenylalanine, which is
chemically analogous to L-Phenylalanine-15N.

Property Value

Appearance White to off-white crystalline powder
Molecular Formula CoH11°NO2

Molecular Weight 166.18 g/mol

Melting Point 270 - 275 °C (decomposes)[3]

pH 5.4 - 6.0 (1% aqueous solution)
Solubility Soluble in water
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Operational Plan: From Receipt to Disposal

This section outlines the step-by-step procedures for the safe handling of L-Phenylalanine-
15N.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

No special precautions for radioactivity are needed as it is a stable isotope.
2. Personal Protective Equipment (PPE):

To minimize exposure, especially to the fine powder which can be easily inhaled, the following
personal protective equipment should be worn:

Eye Protection: Chemical safety goggles.
» Hand Protection: Nitrile gloves are suitable for handling.
¢ Body Protection: A standard laboratory coat is required.

o Respiratory Protection: In cases of poor ventilation or when handling large quantities that
may generate dust, a dust mask or a respirator may be necessary.

3. Handling and Use:

e Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.

» Avoid generating dust during weighing and transfer.
o Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

o After handling, wash hands thoroughly.
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Disposal Plan

As L-Phenylalanine-15N is a non-radioactive, stable isotope, its disposal is simpler than for
radioactive compounds.

o Waste Categorization: The waste is considered non-hazardous chemical waste, unless
mixed with other hazardous materials.

o Disposal Procedure: Dispose of the compound and any contaminated materials (e.g., gloves,
weighing paper) in accordance with local, state, and federal regulations for chemical waste.

¢ Do not dispose of it down the drain.

o For larger quantities, it is advisable to contact a licensed professional waste disposal service.

Experimental Workflow Diagram

The following diagram illustrates the key stages of handling L-Phenylalanine-15N in a
laboratory setting.
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Caption: Workflow for Safe Handling of L-Phenylalanine-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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